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Compound of Interest

Compound Name: Ethambutol, meso-

Cat. No.: B193379

Essential safety protocols and disposal guidelines for laboratory professionals.

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of meso-Ethambutol, a key compound in various
research applications. Adherence to these procedures is critical for ensuring personal safety
and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling meso-Ethambutol, a combination of personal protective equipment and
engineering controls is necessary to minimize exposure. All personnel should be trained on the
potential hazards and the correct use of PPE before working with this compound.

Engineering Controls:

e Ventilation: Work with meso-Ethambutol in a well-ventilated area. A laboratory fume hood or
other appropriate local exhaust ventilation should be used, especially when handling the
powdered form, to minimize the inhalation of dust.[1]

Personal Protective Equipment:
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» Eye Protection: Wear tightly fitting safety goggles with side-shields that conform to EN 166
(EVU) or NIOSH (US) standards to protect against eye contact.[1]

» Hand Protection: Impervious gloves are recommended to prevent skin contact.[2] Gloves
must be inspected prior to use and should be selected based on the specifications of EU
Directive 89/686/EEC and the standard EN 374.[1] Hands should be washed thoroughly after
handling.[2]

o Respiratory Protection: If the process generates dust, a dust respirator should be used. In
situations where inhalation of the product is possible, a self-contained breathing apparatus
may be necessary.[3]

» Protective Clothing: Wear a lab coat or other suitable protective clothing.[2] For bulk
processing operations or where significant contact is possible, fire/flame resistant and
impervious clothing should be worn.[1]

Physicochemical and Toxicological Data

The following table summarizes key quantitative data for meso-Ethambutol hydrochloride. It is
important to note that specific occupational exposure limits (OELS) are not readily available for
this compound.

Property Value Source
Molecular Weight 277.23 g/mole [3]
Melting Point 201°C (393.8°F) [3]
Acute Oral Toxicity (LD50) 6800 mg/kg (Rat) [3]
Acute Oral Toxicity (LD50) 8900 mg/kg (Mouse) [3]
Occupational Exposure Limits Not available [3]

Procedural Guidance for Handling and Disposal

Step-by-Step Handling Protocol:
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» Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Confirm that the fume hood or other ventilation system is functioning correctly.

» Weighing and Transfer: Conduct all weighing and transfer operations of powdered meso-
Ethambutol within a fume hood to prevent the generation and inhalation of dust. Minimize the
creation of dust by handling the material gently.

o Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

o Spill Management: In case of a spill, avoid breathing in any dust.[4] Clean up spills promptly
using appropriate methods to avoid dust generation. For larger spills, trained personnel
should conduct the cleanup.

o Decontamination: After handling, decontaminate all surfaces and equipment. Wash hands
and any exposed skin thoroughly with soap and water.

Disposal Plan:

The disposal of meso-Ethambutol and its contaminated waste must comply with all local, state,
and federal regulations.

o Waste Segregation: Segregate meso-Ethambutol waste from other laboratory waste
streams. This includes any unused product, contaminated consumables (e.g., gloves,
weighing paper), and empty containers.

o Containerization: Place all solid waste into a clearly labeled, sealed container designated for
chemical waste.

e Aqueous Waste: Collect aqueous solutions containing meso-Ethambutol in a separate,
labeled waste container. Do not pour down the drain unless permitted by local regulations.

» Final Disposal: Arrange for the disposal of the chemical waste through a licensed hazardous
waste disposal company. Ensure all containers are properly labeled according to Department
of Transportation (DOT) regulations for transport.[5]

Workflow for Safe Handling of meso-Ethambutol
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The following diagram outlines the key steps for the safe handling of meso-Ethambutol in a
laboratory setting.

Click to download full resolution via product page
Caption: Logical workflow for the safe handling of meso-Ethambutol.

By implementing these safety and logistical protocols, research professionals can mitigate the
risks associated with handling meso-Ethambutol, fostering a culture of safety and responsibility
in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b193379?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

